Cas no 2055198-04-2 (PC-Biotin-PEG4-PEG3-Azide)

• Product Name: PC-Biotin-PEG4-PEG3-Azide
• CAS No: 2055198-04-2
• MF: C₃₉H₆₃N₉O₁₄S
• MW: 914.034428834915
• CID: 3045451
• PubChem ID: 119058300
• Update Time: 2025-07-19

PC-Biotin-PEG4-PEG3-Azide Chemical and Physical Properties

Names and Identifiers

• PC-Biotin-PEG4-PEG3-azide
• BP-23112
• AKOS040743755
• 2055198-04-2
• 1-[5-[[3-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]methyl]-2-nitrophenyl]ethyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate
• CS-0114962
• HY-140133
• DA-66508
• 1-{5-[(1-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-3,6,9,12-tetraoxapentadecan-15-amido)methyl]-2-nitrophenyl}ethyl N-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate
• PC-Biotin-PEG4-PEG3-Azide

• Inchi： 1S/C39H63N9O14S/c1-29(62-39(52)42-10-14-57-18-22-60-23-19-58-15-11-44-47-40)31-26-30(6-7-33(31)48(53)54)27-43-36(50)8-12-55-16-20-59-24-25-61-21-17-56-13-9-41-35(49)5-3-2-4-34-37-32(28-63-34)45-38(51)46-37/h6-7,26,29,32,34,37H,2-5,8-25,27-28H2,1H3,(H,41,49)(H,42,52)(H,43,50)(H2,45,46,51)/t29?,32-,34-,37-/m0/s1
• InChI Key： APXHNGAQDHMBFB-OITTVKJVSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCC(NCC1=CC=C(C(=C1)C(C)OC(NCCOCCOCCOCCN=[N+]=[N-])=O)[N+](=O)[O-])=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 913.42151889 g/mol
• Monoisotopic Mass: 913.42151889 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 63
• Rotatable Bond Count: 37
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 914.0
• XLogP3: 0.4
• Topological Polar Surface Area: 288

Additional information on PC-Biotin-PEG4-PEG3-Azide

PC-Biotin-PEG4-PEG3-Azide (CAS No. 2055198-04-2): A Versatile Tool for Bioconjugation and Targeted Delivery

In the rapidly evolving field of bioconjugation and drug delivery, PC-Biotin-PEG4-PEG3-Azide (CAS No. 2055198-04-2) has emerged as a critical reagent for researchers aiming to develop precision therapeutics and diagnostic tools. This compound combines the specificity of biotin with the flexibility of PEG (polyethylene glycol) spacers and the reactivity of an azide group, making it indispensable for applications ranging from antibody-drug conjugates (ADCs) to click chemistry-based labeling.

The PC-Biotin-PEG4-PEG3-Azide structure is designed to address key challenges in modern biomedicine, such as improving solubility, reducing immunogenicity, and enabling site-specific modifications. The PEG4-PEG3 spacer provides optimal length for minimizing steric hindrance, while the azide group allows for efficient click chemistry reactions with alkyne-modified targets. This versatility has made it a popular choice for researchers exploring targeted drug delivery, proteomics, and cell surface engineering.

One of the most searched topics in this domain is "how to improve bioconjugation efficiency." PC-Biotin-PEG4-PEG3-Azide addresses this by offering a reliable platform for streptavidin-biotin interactions, which are among the strongest non-covalent bonds in nature. This property is particularly valuable for pull-down assays, affinity purification, and imaging techniques where high specificity is required. Additionally, the PEG spacers enhance water solubility, a feature frequently queried in searches like "PEGylation benefits in drug development."

Another trending application of PC-Biotin-PEG4-PEG3-Azide is in the field of ADC (Antibody-Drug Conjugate) development. With the growing demand for precision oncology treatments, researchers are increasingly focusing on optimizing linker technologies. The PEG4-PEG3 segment in this compound ensures stable payload attachment while minimizing aggregation—a common issue highlighted in searches such as "how to reduce ADC aggregation."

From an SEO perspective, terms like "biotin-PEG-azide synthesis", "click chemistry reagents for bioconjugation", and "CAS 2055198-04-2 applications" are frequently searched by scientists looking for reliable reagents. This underscores the importance of PC-Biotin-PEG4-PEG3-Azide as a go-to solution for high-yield conjugation and controlled release systems.

In summary, PC-Biotin-PEG4-PEG3-Azide (CAS No. 2055198-04-2) represents a cutting-edge tool for researchers tackling challenges in biomolecular engineering and therapeutic development. Its unique combination of biotin affinity, PEG flexibility, and azide reactivity positions it at the forefront of innovations in drug delivery, diagnostics, and materials science. As the demand for more efficient and targeted therapies grows, this compound is poised to play an even greater role in advancing biomedical research.